![molecular formula C21H15F2N3S2 B2815313 5-(6-((2-Fluorobenzyl)thio)pyridazin-3-yl)-2-(4-fluorophenyl)-4-methylthiazole CAS No. 923195-25-9](/img/structure/B2815313.png)
5-(6-((2-Fluorobenzyl)thio)pyridazin-3-yl)-2-(4-fluorophenyl)-4-methylthiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(6-((2-Fluorobenzyl)thio)pyridazin-3-yl)-2-(4-fluorophenyl)-4-methylthiazole is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications.
Scientific Research Applications
Antimicrobial Applications
Several studies have reported the synthesis of thiazole, triazole, and pyridazinone derivatives, demonstrating notable antimicrobial properties against a range of bacterial and fungal strains. For instance, the synthesis of novel 1,3,4-thiadiazoles and 1,2,4-triazoles derived from thiazole carbohydrazides exhibited significant antibacterial and antifungal activities, underscoring their potential in developing new antimicrobial agents (Dengale et al., 2019), (Darekar et al., 2020).
Antitumor and Anticancer Activities
Research into novel pyridazinone derivatives containing the 1,3,4-thiadiazole moiety has revealed compounds with promising antitumor activity. These compounds exhibited inhibitory activity against cancer cell lines, such as MGC-803 and Bcap-37, suggesting their potential in cancer therapy (Qin et al., 2020). Similarly, benzothiazole acylhydrazones have been synthesized and evaluated for their anticancer properties, offering insights into the design of new anticancer agents (Osmaniye et al., 2018).
Antimycobacterial Activity
Compounds related to the specified chemical structure have also been investigated for their efficacy against mycobacterial infections. For example, fluorinated benzothiazolo imidazole compounds were synthesized and demonstrated promising antimycobacterial activity, highlighting their potential in the treatment of tuberculosis and related diseases (Sathe et al., 2011).
properties
IUPAC Name |
2-(4-fluorophenyl)-5-[6-[(2-fluorophenyl)methylsulfanyl]pyridazin-3-yl]-4-methyl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15F2N3S2/c1-13-20(28-21(24-13)14-6-8-16(22)9-7-14)18-10-11-19(26-25-18)27-12-15-4-2-3-5-17(15)23/h2-11H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQEMRRPESXNDQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=C(C=C2)F)C3=NN=C(C=C3)SCC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15F2N3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(6-((2-Fluorobenzyl)thio)pyridazin-3-yl)-2-(4-fluorophenyl)-4-methylthiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.